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Compound of Interest

Compound Name: Iclaprim-d6

Cat. No.: B029988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and mechanism of action of Iclaprim-d6. It is intended to serve as a valuable resource for

researchers, scientists, and professionals involved in drug development and antimicrobial

research. This document includes a summary of quantitative data, detailed experimental

protocols, and visualizations of key pathways and workflows.

Chemical Structure and Properties
Iclaprim-d6 is the deuterated analogue of Iclaprim, a novel diaminopyrimidine antibiotic. The

deuterium labeling is intended to alter the drug's metabolic profile, potentially improving its

pharmacokinetic properties.

Chemical Structure:

IUPAC Name: 5-[[2-cyclopropyl-7,8-bis(trideuteriomethoxy)-2H-chromen-5-

yl]methyl]pyrimidine-2,4-diamine

Molecular Formula: C₁₉H₁₆D₆N₄O₃

CAS Number: 1130072-57-9

A summary of the physicochemical properties of Iclaprim and Iclaprim-d6 is presented in Table

1. While experimental data for Iclaprim-d6 is limited, the properties of Iclaprim serve as a close
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proxy due to the subtlety of deuterium substitution.

Table 1: Physicochemical Properties of Iclaprim and Iclaprim-d6

Property Iclaprim Iclaprim-d6 Data Source

Molecular Weight (

g/mol )
354.41 360.44 Calculated

Melting Point (°C) 215 Not Reported [1]

Water Solubility

(mg/mL)
0.142 Not Reported Predicted[2]

pKa (Strongest Basic) 7.15 Not Reported Predicted[2]

logP 2.35 Not Reported Predicted[2]

Plasma Protein

Binding (%)
93 Not Reported [3]

Note: Experimental data for Iclaprim-d6 is not readily available in the public domain. The data

for Iclaprim is presented as a reasonable estimate. Predicted values are based on

computational models.

Mechanism of Action: Dihydrofolate Reductase
Inhibition
Iclaprim exerts its antibacterial effect by selectively inhibiting bacterial dihydrofolate reductase

(DHFR), an essential enzyme in the folic acid synthesis pathway.[3][4] This pathway is crucial

for the biosynthesis of purines, thymidylate, and certain amino acids, which are the necessary

precursors for DNA, RNA, and protein synthesis. By blocking DHFR, Iclaprim effectively halts

bacterial growth and replication.[5]

The bacterial folate synthesis pathway and the point of inhibition by Iclaprim are illustrated in

the following diagram.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b029988?utm_src=pdf-body
https://www.beilstein-archives.org/xiv/download/pdf/202061-pdf
https://go.drugbank.com/drugs/DB06358
https://go.drugbank.com/drugs/DB06358
https://go.drugbank.com/drugs/DB06358
https://pmc.ncbi.nlm.nih.gov/articles/PMC5798018/
https://www.benchchem.com/product/b029988?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5798018/
https://m.youtube.com/watch?v=0xV_M6-PK0k
https://pubmed.ncbi.nlm.nih.gov/14623005/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bacterial Folate Synthesis Pathway and Iclaprim Inhibition
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Inhibition of bacterial dihydrofolate reductase by Iclaprim-d6.

Experimental Protocols
This section details the methodologies for key experiments used in the evaluation of Iclaprim-
d6.

Determination of Minimum Inhibitory Concentration
(MIC)
The broth microdilution method is a standard procedure for determining the MIC of an

antimicrobial agent against a specific bacterium.

Materials:

96-well microtiter plates

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Bacterial inoculum suspension (adjusted to 0.5 McFarland standard)

Iclaprim-d6 stock solution

Sterile diluent (e.g., saline or CAMHB)

Incubator (35 ± 2°C)
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Microplate reader (optional, for automated reading)

Procedure:

Prepare Iclaprim-d6 Dilutions:

Perform serial two-fold dilutions of the Iclaprim-d6 stock solution in CAMHB to achieve a

range of concentrations.

Add 50 µL of each dilution to the wells of a 96-well plate.

Prepare Bacterial Inoculum:

From a fresh culture (18-24 hours old), prepare a bacterial suspension in sterile saline or

broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸

CFU/mL).

Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵

CFU/mL in the test wells.

Inoculation:

Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plate

containing the Iclaprim-d6 dilutions.

Include a growth control well (inoculum in broth without antibiotic) and a sterility control

well (broth only).

Incubation:

Incubate the plate at 35 ± 2°C for 16-20 hours in ambient air.

Reading Results:

The MIC is the lowest concentration of Iclaprim-d6 that completely inhibits visible growth

of the organism as detected by the unaided eye.[6][7]

The workflow for this protocol is visualized in the following diagram.
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Workflow for MIC Determination by Broth Microdilution
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Workflow for MIC determination via broth microdilution.

Plasma Protein Binding Assay by Ultrafiltration
Ultrafiltration is a common method to determine the extent of drug binding to plasma proteins.

[8][9]

Materials:

Centrifugal ultrafiltration devices with a semipermeable membrane (e.g., 10 kDa molecular

weight cut-off)
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Human plasma

Iclaprim-d6 stock solution

Phosphate-buffered saline (PBS), pH 7.4

Incubator or water bath (37°C)

Centrifuge capable of maintaining 37°C

Analytical method for drug quantification (e.g., LC-MS/MS)

Procedure:

Pre-condition the Ultrafiltration Device:

To minimize non-specific binding, pre-rinse the ultrafiltration device with a buffer solution or

a solution of the drug in buffer.

Sample Preparation:

Spike human plasma with Iclaprim-d6 to the desired concentration.

Incubate the plasma sample at 37°C for a sufficient time (e.g., 30 minutes) to allow for

binding equilibrium to be reached.

Ultrafiltration:

Add the plasma sample to the upper chamber of the ultrafiltration device.

Centrifuge the device at a specified speed and time at 37°C to separate the protein-free

ultrafiltrate. The centrifugation parameters should be optimized to collect a sufficient

volume of ultrafiltrate without significantly concentrating the proteins in the retentate.

Sample Analysis:

Carefully collect the ultrafiltrate from the collection tube.
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Determine the concentration of Iclaprim-d6 in the ultrafiltrate (unbound drug) and in the

initial plasma sample (total drug) using a validated analytical method like LC-MS/MS.

Calculation:

The percentage of unbound drug is calculated as: (Concentration in ultrafiltrate / Total

concentration in plasma) x 100

The percentage of protein binding is then: 100 - % unbound

Conclusion
Iclaprim-d6 is a promising deuterated antibiotic that targets a well-validated bacterial enzyme,

DHFR. This technical guide has provided a detailed overview of its chemical structure,

physicochemical properties, and mechanism of action. The provided experimental protocols

offer a foundation for researchers to conduct further in vitro studies. The continued

investigation into the properties and efficacy of Iclaprim-d6 will be crucial in defining its

potential role in combating bacterial infections, particularly those caused by resistant

pathogens.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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